![molecular formula C19H19FN2O3 B5521232 1-(2-fluorobenzoyl)-4-(phenoxyacetyl)piperazine](/img/structure/B5521232.png)
1-(2-fluorobenzoyl)-4-(phenoxyacetyl)piperazine
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Overview
Description
1-(2-fluorobenzoyl)-4-(phenoxyacetyl)piperazine is a useful research compound. Its molecular formula is C19H19FN2O3 and its molecular weight is 342.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 342.13797063 g/mol and the complexity rating of the compound is 460. The solubility of this chemical has been described as >51.4 [ug/mL]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Characterization
Research into the synthesis and characterization of related compounds provides insights into methods that could potentially apply to 1-(2-fluorobenzoyl)-4-(phenoxyacetyl)piperazine. For instance, the synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate involves condensation reactions under basic conditions, characterized by spectroscopic evidence and X-ray crystallography, indicating the potential for similar synthetic pathways and characterization techniques for this compound (Sanjeevarayappa et al., 2015).
Molecular Docking and Biological Activity
The binding of Hoechst 33258 to the minor groove of B-DNA, involving a molecule with a piperazine ring, underscores the significance of molecular docking studies in understanding the interactions between small molecules and biological targets. This research highlights the potential of piperazine-containing compounds for specific DNA interactions, which could be relevant for this compound in exploring its biological applications (Pjura et al., 1987).
Antimicrobial and Antibacterial Evaluation
Studies on the synthesis and evaluation of new analogs of fluoroquinolones annulated with 6-substituted-2-aminobenzothiazoles demonstrate the antimicrobial potential of fluoroquinolone derivatives with substituted piperazine rings. Such research suggests that compounds structurally related to this compound could possess significant antibacterial activity, warranting further exploration in this direction (Sharma et al., 2015).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
1-[4-(2-fluorobenzoyl)piperazin-1-yl]-2-phenoxyethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19FN2O3/c20-17-9-5-4-8-16(17)19(24)22-12-10-21(11-13-22)18(23)14-25-15-6-2-1-3-7-15/h1-9H,10-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLJDQIGMUSPIKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(=O)COC2=CC=CC=C2)C(=O)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>51.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49725561 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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